![molecular formula C34H61N3O12S B233965 [(2R,3S)-3-amino-4-[[(2S)-2-[[(E,2R,3R,4R,5R)-3,5-dihydroxy-2,4-dimethyloctadec-12-enoyl]amino]-3-methylbutanoyl]-[(2S)-1-oxo-3-sulfooxypropan-2-yl]amino]-4-oxobutan-2-yl] acetate CAS No. 147334-91-6](/img/structure/B233965.png)
[(2R,3S)-3-amino-4-[[(2S)-2-[[(E,2R,3R,4R,5R)-3,5-dihydroxy-2,4-dimethyloctadec-12-enoyl]amino]-3-methylbutanoyl]-[(2S)-1-oxo-3-sulfooxypropan-2-yl]amino]-4-oxobutan-2-yl] acetate
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Overview
Description
[(2R,3S)-3-amino-4-[[(2S)-2-[[(E,2R,3R,4R,5R)-3,5-dihydroxy-2,4-dimethyloctadec-12-enoyl]amino]-3-methylbutanoyl]-[(2S)-1-oxo-3-sulfooxypropan-2-yl]amino]-4-oxobutan-2-yl] acetate is a natural product found in Penicillium with data available.
Scientific Research Applications
Enantiopure α,α-Dialkyl α-Amino Acids Synthesis
- The compound is used as an efficient and economical source for synthesizing enantiopure α,α-dialkylated α-amino acids, which are important in peptide synthesis (Rojas‐Lima, Álvarez‐Hernández, Tellez-Zenteno, & López-Ruiz, 2005).
Development of Renin Inhibitory Peptides
- This compound is crucial in the synthesis of renin inhibitory peptides, acting as a transition-state analogue in the inhibition of human plasma renin, which is significant in regulating blood pressure (Thaisrivongs, Pals, Kroll, Turner, & Han, 1987).
properties
CAS RN |
147334-91-6 |
---|---|
Product Name |
[(2R,3S)-3-amino-4-[[(2S)-2-[[(E,2R,3R,4R,5R)-3,5-dihydroxy-2,4-dimethyloctadec-12-enoyl]amino]-3-methylbutanoyl]-[(2S)-1-oxo-3-sulfooxypropan-2-yl]amino]-4-oxobutan-2-yl] acetate |
Molecular Formula |
C34H61N3O12S |
Molecular Weight |
735.9 g/mol |
IUPAC Name |
[(2R,3S)-3-amino-4-[[(2S)-2-[[(E,2R,3R,4R,5R)-3,5-dihydroxy-2,4-dimethyloctadec-12-enoyl]amino]-3-methylbutanoyl]-[(2S)-1-oxo-3-sulfooxypropan-2-yl]amino]-4-oxobutan-2-yl] acetate |
InChI |
InChI=1S/C34H61N3O12S/c1-8-9-10-11-12-13-14-15-16-17-18-19-28(40)23(4)31(41)24(5)32(42)36-30(22(2)3)34(44)37(27(20-38)21-48-50(45,46)47)33(43)29(35)25(6)49-26(7)39/h12-13,20,22-25,27-31,40-41H,8-11,14-19,21,35H2,1-7H3,(H,36,42)(H,45,46,47)/b13-12+/t23-,24-,25-,27-,28-,29+,30+,31-/m1/s1 |
InChI Key |
ZYBIPFWMMJVRNL-KYKYUHFBSA-N |
Isomeric SMILES |
CCCCC/C=C/CCCCCC[C@H]([C@@H](C)[C@H]([C@@H](C)C(=O)N[C@@H](C(C)C)C(=O)N([C@@H](COS(=O)(=O)O)C=O)C(=O)[C@H]([C@@H](C)OC(=O)C)N)O)O |
SMILES |
CCCCCC=CCCCCCCC(C(C)C(C(C)C(=O)NC(C(C)C)C(=O)N(C(COS(=O)(=O)O)C=O)C(=O)C(C(C)OC(=O)C)N)O)O |
Canonical SMILES |
CCCCCC=CCCCCCCC(C(C)C(C(C)C(=O)NC(C(C)C)C(=O)N(C(COS(=O)(=O)O)C=O)C(=O)C(C(C)OC(=O)C)N)O)O |
synonyms |
stevastelin A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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